2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide

• Molecular Formula: C26H29N3O3S
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 2-(4-propan-2-ylphenoxy)-N-[4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C26H29N3O3S/c1-19(2)20-5-11-23(12-6-20)32-18-25(30)27-21-7-9-22(10-8-21)28-13-15-29(16-14-28)26(31)24-4-3-17-33-24/h3-12,17,19H,13-16,18H2,1-2H3,(H,27,30)
• InChI Key: WNSVSLOMWFDFLP-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4

Description

2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key regulator of B-cell receptor signaling, and its inhibition has been shown to be effective in treating B-cell malignancies, autoimmune diseases, and inflammatory disorders.

Mechanism of Action

2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide targets BTK, a kinase that plays a critical role in B-cell receptor signaling. BTK activation leads to downstream activation of various signaling pathways, including the PI3K-AKT-mTOR pathway, the NF-κB pathway, and the MAPK pathway, which promote B-cell survival, proliferation, and differentiation. Inhibition of BTK by 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide blocks these signaling pathways, leading to B-cell apoptosis and decreased production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has been shown to have potent anti-proliferative and pro-apoptotic effects on B-cell malignancies, as well as anti-inflammatory effects in autoimmune diseases and inflammatory disorders. 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has also been shown to inhibit B-cell activation and differentiation, as well as reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β.

Advantages and Limitations for Lab Experiments

2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has several advantages for lab experiments. It has a high selectivity for BTK, with minimal off-target effects. It also has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has some limitations for lab experiments. It is a relatively new drug, and its long-term safety and efficacy have not been fully established. It also has the potential to cause adverse effects on the immune system, such as increased risk of infections and immunosuppression.

Future Directions

There are several future directions for research on 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide. Firstly, further preclinical studies are needed to evaluate its safety and efficacy in treating various diseases. Secondly, clinical trials are needed to establish its optimal dosing, safety, and efficacy in humans. Thirdly, combination therapies with other drugs, such as immune checkpoint inhibitors, may enhance its anti-tumor and anti-inflammatory effects. Fourthly, studies on the mechanism of resistance to 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide may provide insights into the development of new therapies. Finally, studies on the pharmacokinetics and pharmacodynamics of 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide may lead to the development of new formulations and dosing regimens.

Synthesis Methods

The synthesis method of 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide involves several steps. Firstly, 2-(4-isopropylphenoxy) acetic acid is reacted with thionyl chloride to form 2-(4-isopropylphenoxy) acetyl chloride. Secondly, 4-[4-(2-thienylcarbonyl)-1-piperazinyl] aniline is reacted with sodium hydride to form the corresponding sodium salt. Finally, 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide is obtained by reacting 2-(4-isopropylphenoxy) acetyl chloride with the sodium salt of 4-[4-(2-thienylcarbonyl)-1-piperazinyl] aniline.

Scientific Research Applications

2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has shown promising results in treating B-cell malignancies, such as chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). 2-(4-isopropylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has also been shown to be effective in treating autoimmune diseases, such as rheumatoid arthritis and systemic lupus erythematosus (SLE), and inflammatory disorders, such as asthma and chronic obstructive pulmonary disease (COPD).